Cas no 1172989-15-9 (3-[(4,6-Dimethoxypyrimidin-2-yl)oxy]pyridine-2-carboxylic acid monohydrate)

3-[(4,6-Dimethoxypyrimidin-2-yl)oxy]pyridine-2-carboxylic acid monohydrate structure
1172989-15-9 structure
Product Name:3-[(4,6-Dimethoxypyrimidin-2-yl)oxy]pyridine-2-carboxylic acid monohydrate
CAS No:1172989-15-9
MF:C12H13N3O6
MW:295.2481
CID:4575030
Update Time:2021-12-20

3-[(4,6-Dimethoxypyrimidin-2-yl)oxy]pyridine-2-carboxylic acid monohydrate Chemical and Physical Properties

Names and Identifiers

    • 3-[(4,6-Dimethoxypyrimidin-2-yl)oxy]pyridine-2-carboxylic acid monohydrate
    • 3-[(4,6-dimethoxypyrimidin-2-yl)oxy]pyridine-2-carboxylic acid hydrate
    • Inchi: 1S/C12H11N3O5.H2O/c1-18-8-6-9(19-2)15-12(14-8)20-7-4-3-5-13-10(7)11(16)17;/h3-6H,1-2H3,(H,16,17);1H2
    • InChI Key: GKHNNTOQVPMCRW-UHFFFAOYSA-N
    • SMILES: O(C1=NC(=CC(=N1)OC)OC)C1C=CC=NC=1C(=O)O.O([H])[H]

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 318
  • Topological Polar Surface Area: 105

3-[(4,6-Dimethoxypyrimidin-2-yl)oxy]pyridine-2-carboxylic acid monohydrate Pricemore >>

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